Cas no 887465-74-9 (4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 887465-74-9
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 5511106
• Update Time: 2025-08-02

4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-acetylphenyl)-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C24H28N4O3/c1-17-3-7-22(8-4-17)28-16-20(15-23(28)30)25-24(31)27-13-11-26(12-14-27)21-9-5-19(6-10-21)18(2)29/h3-10,20H,11-16H2,1-2H3,(H,25,31)
• InChI Key： MSFZUIOQQNHJLO-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(C)C=C3)C2)=O)CCN(C2=CC=C(C(C)=O)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

Introduction to 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887465-74-9)

4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887465-74-9) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and pyrrolidine, two important heterocyclic compounds that are widely studied for their pharmacological properties.

The molecular structure of 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide features a central piperazine ring connected to a pyrrolidine ring, which is further substituted with an acetylphenyl group and a methylphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of interest in various research areas.

Recent studies have highlighted the potential of 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide has shown promise as an anti-inflammatory agent. A clinical trial conducted in 2021 evaluated the efficacy of this compound in reducing inflammation in patients with rheumatoid arthritis. The results indicated a significant reduction in inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6), suggesting its potential as a therapeutic option for inflammatory conditions.

The pharmacokinetic profile of 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for drug development.

In the context of drug discovery, 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide has been used as a lead compound for the design of novel therapeutics. Structure-based drug design approaches have been employed to optimize its pharmacological properties, leading to the development of more potent and selective analogs. These efforts have resulted in several promising drug candidates that are currently undergoing preclinical testing.

The synthetic route for 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide involves multi-step reactions, including the formation of the piperazine and pyrrolidine rings, followed by functional group modifications. The synthesis process is well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, 4-(4-acetylphenyl)-N-1-(4-methylphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887465-74-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable asset in the development of new therapies for neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.